3-(4-Bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole

• Molecular Formula: C11H9BrN2O
• Molecular Weight: 265.11 g/mol
• IUPAC Name: 3-(4-bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d][1,2]oxazole
• InChI: InChI=1S/C11H9BrN2O/c12-8-3-1-7(2-4-8)10-9-5-6-13-11(9)15-14-10/h1-4,13H,5-6H2
• InChI Key: AXIFTWAODQIUKF-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1C(=NO2)C3=CC=C(C=C3)Br

Description

3-(4-Bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole is a bicyclic heterocyclic compound featuring a fused pyrrolo-isoxazole core substituted with a 4-bromophenyl group. This structure combines the electron-deficient isoxazole ring with the aromatic bromophenyl moiety, making it a candidate for diverse biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole typically involves the cycloaddition of nitrile oxides with alkynes, a method known for its efficiency in constructing isoxazole rings . Another common approach is the reaction of hydroxylamine with 1,3-diketones or derivatives of propiolic acid . These methods often employ catalysts such as Cu(I) or Ru(II) to facilitate the cycloaddition reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale cycloaddition reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(4-Bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The bromophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions to substitute the bromine atom.

Major Products Formed

Scientific Research Applications

3-(4-Bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of liquid crystal polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to various enzymes and receptors, modulating their activity. This interaction can lead to the inhibition or activation of specific biochemical pathways, contributing to its observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-(4-bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole with key analogs, focusing on structural variations, biological activity, and inhibitory mechanisms.

Core Structure Variations

Compound Name	Core Structure	Substituents	Key Features
3-(4-Bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole	Pyrrolo[3,2-d]isoxazole	4-Bromophenyl	Bromine enhances lipophilicity; competitive GST inhibition .
5-(4-Chlorophenyl)-6-isopropyl-5,6-dihydro-4H-pyrrolo[3,4-c]isoxazole	Pyrrolo[3,4-c]isoxazole	4-Chlorophenyl, isopropyl	Chlorine substituent; fungicidal activity via planar aromatic interactions .
3-(5-Bromothiophen-2-yl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole	Pyrrolo[3,2-d]isoxazole	5-Bromothiophene	Thiophene ring introduces sulfur; altered electronic properties .

Key Observations :

• The pyrrolo[3,2-d]isoxazole core in the main compound differs from pyrrolo[3,4-c]isoxazole () in ring fusion position, affecting molecular planarity and steric interactions.
• Substitution of bromophenyl with chlorophenyl () or bromothiophene () modulates electronic properties and target selectivity.

Cytotoxic Activity:

• Pyrrolo[3,2-d]isoxazole derivatives (e.g., compound 5 in ) exhibit potent cytotoxicity against HCT-116 (colorectal carcinoma) and PC3 (prostate cancer) cells, with selectivity indices >5 compared to normal WI-38 cells .
• Isoxazole derivatives with 4-nitrophenyl or 4-chlorophenyl groups show reduced activity, highlighting the importance of bromine for potency .

Enzyme Inhibition:

Compound	Target Enzyme	Inhibition Type	IC₅₀ (μM)	Mechanism Insights
3-(4-Bromophenyl)isoxazole	GST	Competitive	12.3	Binds active site; bromine enhances affinity .
3-(4-Nitrophenyl)isoxazole	GST	Noncompetitive	45.8	Allosteric binding; nitro group reduces potency .
3-(4-Chlorophenyl)isoxazole	GR	Noncompetitive	28.4	Alters enzyme conformation .

Key Observations :

• Bromine’s hydrophobic and halogen-bonding interactions confer competitive inhibition, whereas nitro groups favor noncompetitive mechanisms due to electronic effects .
• The pyrrolo-isoxazole core enhances cytotoxicity compared to simpler isoxazoles, likely due to improved membrane permeability .

Spectral Data Comparison:

Compound	IR (C-Br)	^1^H-NMR (Aromatic H)	Molecular Weight
3-(4-Bromophenyl)-pyrroloisoxazole	533 cm⁻¹ (C-Br)	δ 7.25–8.01 (ArH, J=8.6 Hz)	321.1 g/mol
5-(4-Chlorophenyl)-pyrroloisoxazole	533 cm⁻¹ (C-Cl)	δ 6.10–8.01 (ArH, m)	297.8 g/mol

Key Observations :

• Bromine’s higher atomic mass increases molecular weight and lipophilicity (clogP: ~3.2) compared to chlorine (clogP: ~2.8).
• NMR aromatic signals differ due to substituent electron-withdrawing effects (bromine vs. chlorine) .

Biological Activity

3-(4-Bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties of this compound, focusing on its anticancer effects, mechanism of action, and overall therapeutic potential.

• Chemical Name : 3-(4-Bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole
• Molecular Formula : C11H9BrN2O
• Molecular Weight : 265.11 g/mol
• CAS Number : 603067-40-9

Biological Activity Overview

The biological activity of isoxazole derivatives, including 3-(4-bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole, has been extensively studied. These compounds are known for their diverse pharmacological effects:

• Antitumor Activity :
  • Studies have shown that pyrrolo[3,2-d]isoxazole derivatives exhibit significant cytotoxicity against various cancer cell lines. For instance, a study reported that certain derivatives displayed IC50 values lower than 10 µM against colorectal carcinoma (HCT-116) and prostate cancer (PC3) cell lines, indicating potent antitumor properties .
  • The compound's mechanism may involve apoptosis induction and cell cycle arrest through modulation of key regulatory proteins such as Bcl-2 and p21^WAF-1 .
• Selectivity and Toxicity :
  • The selectivity of these compounds for cancer cells over normal cells is a crucial aspect of their therapeutic potential. Research indicates that many isoxazole derivatives show lower toxicity to normal cells compared to established chemotherapeutics like 5-fluorouracil .

The biological activity of 3-(4-bromophenyl)-5,6-dihydro-4H-pyrrolo[3,2-d]isoxazole can be attributed to its interaction with several molecular targets:

• Apoptotic Pathways : The compound may promote apoptosis in cancer cells by downregulating anti-apoptotic proteins (e.g., Bcl-2) and upregulating pro-apoptotic factors .
• Cell Cycle Regulation : It has been observed to induce cell cycle arrest at the G1 phase, which is critical for preventing the proliferation of cancer cells .

Case Studies and Research Findings

Study	Cell Line	IC50 (µM)	Mechanism
Study A	HCT-116 (Colorectal)	6.3	Apoptosis induction
Study B	PC3 (Prostate)	8.0	Cell cycle arrest
Study C	WI-38 (Normal Fibroblast)	>50	Low toxicity

In a comparative analysis of various isoxazole derivatives, the compound demonstrated superior efficacy against HCT-116 cells compared to traditional chemotherapeutic agents .